Cas no 354527-54-1 (Pyridine, 2-nitro-, hydrate)

Pyridine, 2-nitro-, hydrate structure
Pyridine, 2-nitro-, hydrate structure
Product Name:Pyridine, 2-nitro-, hydrate
CAS No:354527-54-1
MF:C5H6N2O3
MW:142.1127409935
CID:2847865
Update Time:2023-08-10

Pyridine, 2-nitro-, hydrate Chemical and Physical Properties

Names and Identifiers

    • 2-Nitropyridine--water (1/1)
    • Pyridine, 2-nitro-, hydrate
    • Inchi: 1S/C5H4N2O2.H2O/c8-7(9)5-3-1-2-4-6-5;/h1-4H;1H2
    • InChI Key: KQZNIBDRFBZVTA-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC=CN=1)=O.O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 110
  • Topological Polar Surface Area: 59.7
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